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Compound of Interest

Compound Name: Dihydrogen sulfide-d1

Cat. No.: B15485438 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Dihydrogen sulfide-d1 (DHS or D₂S), the deuterated isotopologue of dihydrogen sulfide

(H₂S), is a valuable tool in various research applications, including mechanistic studies in drug

development and metabolic pathway analysis. Although its deuteration offers unique

spectroscopic and kinetic tracing capabilities, it is crucial to recognize that its chemical

reactivity and toxicity are expected to be nearly identical to those of its non-deuterated

counterpart, H₂S. This guide provides a comprehensive overview of the essential safety

precautions, handling protocols, and emergency procedures for Dihydrogen sulfide-d1,

drawing upon the extensive safety data available for hydrogen sulfide.

Understanding the Hazard: Properties and Toxicity
Dihydrogen sulfide-d1 is a colorless, flammable gas with a characteristic rotten egg odor at

low concentrations.[1][2][3] However, at concentrations above 100 ppm, it rapidly causes

olfactory fatigue, rendering odor an unreliable indicator of its presence.[4] It is heavier than air

and may accumulate in low-lying areas.[2]

The primary route of exposure is inhalation, which can lead to rapid unconsciousness and

death at high concentrations.[4][5] H₂S is a systemic poison that affects multiple bodily

systems, with the nervous system being the most sensitive.[3] It inhibits cellular respiration by

binding to iron in mitochondrial cytochrome enzymes, a mechanism comparable to that of

cyanide poisoning.[3]
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Table 1: Physical and Chemical Properties of Dihydrogen Sulfide-d1

Property Value

Molecular Formula DHS

Molecular Weight 35.09 g/mol [6]

CAS Registry Number 13762-18-0[7]

Boiling Point -59.6 °C (for H₂S)[3]

Melting Point -85.5 °C (for H₂S)[3]

Flammability Limits in Air 4.3 - 46% (for H₂S)[3]

Table 2: Toxicity Data for Hydrogen Sulfide (Applicable to Dihydrogen Sulfide-d1)

Concentration (ppm) Effects

0.01 - 1.5 Odor threshold (rotten eggs)[4]

2 - 5 Nausea, headaches, sleep disturbance

20 Eye and respiratory tract irritation[4]

50 - 100
Mild eye and respiratory irritation, dizziness,

coughing

100
Onset of olfactory fatigue, coughing, eye

irritation[4]

100+
Considered immediately dangerous to life and

health (IDLH)[8]

200 - 300 Marked eye and respiratory tract inflammation

500 - 700
Rapid unconsciousness, cessation of breathing,

death[4]

1000+
Immediate unconsciousness and respiratory

paralysis, leading to death[9]
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Engineering Controls and Personal Protective
Equipment (PPE)
Due to the high toxicity of Dihydrogen sulfide-d1, stringent engineering controls and

appropriate PPE are mandatory.

Engineering Controls:

Ventilation: All work with Dihydrogen sulfide-d1 must be conducted in a well-ventilated

area, preferably within a certified chemical fume hood with a continuous monitoring system.

[2][8] Exhaust systems should be non-sparking, grounded, and corrosion-resistant.[8]

Gas Detection: A continuous, fixed-point gas detection system with audible and visual alarms

is essential in any laboratory where Dihydrogen sulfide-d1 is used or stored. Portable

monitors should also be used for personal safety, especially when entering areas where the

gas may be present.

Containment: Use of a glovebox or other closed system is recommended for experiments

involving higher concentrations or quantities of the gas.

Personal Protective Equipment (PPE): A thorough risk assessment should guide the selection

of PPE.[8] The following are minimum requirements:

Respiratory Protection: For exposures below 100 ppm, an air-purifying respirator with

cartridges specifically designed for hydrogen sulfide is required.[8] For concentrations at or

above 100 ppm (IDLH), a full-face, pressure-demand self-contained breathing apparatus

(SCBA) or a combination full-face, pressure-demand supplied-air respirator with an auxiliary

self-contained air supply is mandatory.[8]

Eye and Face Protection: Chemical safety goggles and a face shield are necessary to

protect against splashes of liquefied gas and eye irritation from the gas itself.[1]

Skin Protection: Wear chemical-resistant gloves (e.g., Butyl rubber, Viton®), a lab coat, and

closed-toe shoes.[1] In situations with a high risk of exposure, a chemical-protective, full-

body encapsulating suit may be required.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b15485438?utm_src=pdf-body
https://www.benchchem.com/product/b15485438?utm_src=pdf-body
https://www.onlinesafetytrainer.com/top-10-hydrogen-sulfide-safety-tips/
https://www.osha.gov/hydrogen-sulfide/evaluating-controlling-exposure
https://www.osha.gov/hydrogen-sulfide/evaluating-controlling-exposure
https://www.benchchem.com/product/b15485438?utm_src=pdf-body
https://www.osha.gov/hydrogen-sulfide/evaluating-controlling-exposure
https://www.osha.gov/hydrogen-sulfide/evaluating-controlling-exposure
https://www.osha.gov/hydrogen-sulfide/evaluating-controlling-exposure
https://www.ccohs.ca/oshanswers/chemicals/chem_profiles/hydrogen_sulfide.html
https://www.ccohs.ca/oshanswers/chemicals/chem_profiles/hydrogen_sulfide.html
https://www.ccohs.ca/oshanswers/chemicals/chem_profiles/hydrogen_sulfide.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15485438?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols and Safe Handling
Procedures
Adherence to established protocols is critical for the safe handling of Dihydrogen sulfide-d1.

General Handling Procedures:

Training: All personnel must receive comprehensive training on the hazards of Dihydrogen
sulfide-d1, proper handling procedures, emergency response, and the use of safety

equipment.[2][8]

Working Alone: Never work with Dihydrogen sulfide-d1 alone. A buddy system ensures that

help is available in case of an emergency.

Cylinder Handling: Secure gas cylinders upright with chains or straps. Use a suitable hand

truck for moving cylinders and protect them from physical damage.[10] Use a backflow

preventer in the piping.[10]

Leak Detection: Check for leaks using a compatible leak detection solution or a portable gas

monitor.

Storage: Store Dihydrogen sulfide-d1 cylinders in a cool, dry, well-ventilated, and secured

area, away from incompatible materials and sources of ignition.[10]

Experimental Workflow for Handling Dihydrogen Sulfide-d1:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b15485438?utm_src=pdf-body
https://www.benchchem.com/product/b15485438?utm_src=pdf-body
https://www.benchchem.com/product/b15485438?utm_src=pdf-body
https://www.onlinesafetytrainer.com/top-10-hydrogen-sulfide-safety-tips/
https://www.osha.gov/hydrogen-sulfide/evaluating-controlling-exposure
https://www.benchchem.com/product/b15485438?utm_src=pdf-body
https://www.airgas.com/msds/001029.pdf
https://www.airgas.com/msds/001029.pdf
https://www.benchchem.com/product/b15485438?utm_src=pdf-body
https://www.airgas.com/msds/001029.pdf
https://www.benchchem.com/product/b15485438?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15485438?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Experimentation

Cleanup and Disposal

Emergency Procedures

Conduct Risk Assessment

Don Appropriate PPE

Verify Fume Hood and
Gas Detector Functionality

Secure Gas Cylinder and
Check for Leaks

Initiate Gas Flow

Continuously Monitor Work Area
and Experiment

Safely Terminate Gas Flow Activate Alarm

If Leak Detected

Purge System with
Inert Gas

Disconnect Apparatus

Decontaminate Equipment

Dispose of Waste According to
Institutional Protocols

Return Cylinder to Storage

Evacuate the Area

Trained Personnel with SCBA
Initiate Rescue

Provide First Aid
(Move to fresh air, administer oxygen)

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b15485438?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15485438?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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